Cas no 820236-84-8 (2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-)
820236-84-8 structure
Product Name:2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-
CAS No:820236-84-8
MF:C8H6BrFN4
MW:257.062443256378
CID:700667
PubChem ID:71420415
Update Time:2025-04-19
2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-
- 5-(2-bromo-6-fluorophenyl)-2-methyltetrazole
- 820236-84-8
- DTXSID70839607
- 5-(2-Bromo-6-fluorophenyl)-2-methyl-2H-tetrazole
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- Inchi: 1S/C8H6BrFN4/c1-14-12-8(11-13-14)7-5(9)3-2-4-6(7)10/h2-4H,1H3
- InChI Key: QULQEQBKGWEYSD-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C1N=NN(C)N=1)F
Computed Properties
- Exact Mass: 255.97599g/mol
- Monoisotopic Mass: 255.97599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.6Ų
2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
820236-84-8 (2H-Tetrazole, 5-(2-bromo-6-fluorophenyl)-2-methyl-) Related Products
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